Cas no 55674-16-3 (3-Butenoic acid, 3-methyl-2-oxo-, methyl ester)
55674-16-3 structure
Product Name:3-Butenoic acid, 3-methyl-2-oxo-, methyl ester
CAS No:55674-16-3
MF:C6H8O3
MW:128.125922203064
CID:351225
PubChem ID:13968627
Update Time:2025-04-19
3-Butenoic acid, 3-methyl-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid, 3-methyl-2-oxo-, methyl ester
- methyl 3-methyl-2-oxobut-3-enoate
- 55674-16-3
- SCHEMBL7640754
- DTXSID10553456
-
- Inchi: 1S/C6H8O3/c1-4(2)5(7)6(8)9-3/h1H2,2-3H3
- InChI Key: NXNDBAPKZIRKIC-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=C)C)=O)=O
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
3-Butenoic acid, 3-methyl-2-oxo-, methyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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